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Section 1: Core Molecular Profile and
Characterization
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Compound of Interest

Compound Name: (S)-Dimethyl 2-hydroxysuccinate

Cat. No.: B019899

(S)-Dimethyl 2-hydroxysuccinate, also known as Dimethyl L-(-)-malate, is the dimethyl ester
of L-malic acid.[1][2] Its value stems from the C2 stereocenter with a defined (S)-configuration,
which is derived from an inexpensive and readily available natural starting material.[3] This
molecule features three key functional groups: a secondary hydroxyl group and two methyl
esters, providing multiple reaction sites for synthetic transformations.[2]

Its appearance is typically a colorless to pale yellow liquid, and it is soluble in water and various
organic solvents, making it adaptable to a wide range of reaction conditions.[2]

Table 1: Physicochemical and Spectroscopic Identifiers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b019899?utm_src=pdf-interest
https://www.benchchem.com/product/b019899?utm_src=pdf-body
https://www.chemscene.com/617-55-0.html
https://cymitquimica.com/cas/617-55-0/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_S_Malate_Dimer_Equivalents_as_Chiral_Building_Blocks.pdf
https://cymitquimica.com/cas/617-55-0/
https://cymitquimica.com/cas/617-55-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 617-55-0 [1]14]
Molecular Formula CéH100s [1]
Molecular Weight 162.14 g/mol [1114]
Dimethyl (2S)-2-
IUPAC Name _ [21[5]
hydroxybutanedioate
Dimethyl (S)-(-)-malate, L-(-)-
Synonyms e S-0) O e
Malic Acid Dimethyl Ester
Colorless to almost colorless
Appearance o [2]
clear liquid
Density 1.223 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.435

[4]

Optical Rotation ([a]20/D)

-6.5° (neat)

[4]

SMILES

COC(=0)C--INVALID-LINK--
C(=0)0C

[4]

InChl Key

YSEKNCXYRGKTBJ-
BYPYZUCNSA-N

[2]4]

Structural Elucidation and Quality Control

The identity and purity of (S)-Dimethyl 2-hydroxysuccinate are confirmed using a standard

suite of analytical techniques.

 NMR Spectroscopy (*H and 13C): Confirms the molecular backbone and the presence of key

functional groups.

o FTIR Spectroscopy: Identifies characteristic vibrational frequencies, such as the broad O-H

stretch for the hydroxyl group (~3400 cm~1) and the strong C=0 stretch for the ester groups

(~1730 cm™1).
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e Mass Spectrometry: Verifies the molecular weight and provides fragmentation patterns for
structural confirmation.[5]

o Chiral HPLC/GC: Essential for determining enantiomeric purity (enantiomeric excess, e.e.),
ensuring the stereochemical integrity of the material.

» Polarimetry: Measures the specific optical rotation, providing a quick and reliable
confirmation of the correct enantiomer.[4]

Section 2: Synthesis and Purification: A Validated
Protocol

The most direct and economically viable synthesis of (S)-Dimethyl 2-hydroxysuccinate is the
Fischer esterification of L-malic acid. This method leverages inexpensive starting materials and
a well-understood reaction mechanism.

Causality of the Experimental Design: The protocol below is designed as a self-validating
system. The use of excess methanol is crucial as it serves as both a reagent and a solvent,
driving the equilibrium towards the product side according to Le Chéatelier's principle. The acid
catalyst protonates the carbonyl oxygen of the carboxylic acids, rendering them more
electrophilic and susceptible to nucleophilic attack by methanol. The final purification by
vacuum distillation is selected due to the compound's relatively high boiling point and to
prevent thermal decomposition that might occur at atmospheric pressure.[6]
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Caption: General workflow for the synthesis and purification of (S)-Dimethyl 2-
hydroxysuccinate.

Detailed Experimental Protocol: Fischer Esterification

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add L-malic acid (1.0 eq) and an excess of anhydrous methanol (10-20 eq).

o Catalysis: Carefully add concentrated sulfuric acid (0.05-0.1 eq) dropwise to the stirring
suspension.

e Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for 4-8 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

e Solvent Removal: After cooling to room temperature, remove the excess methanol under
reduced pressure using a rotary evaporator.

o Neutralization & Extraction: Dilute the residue with ethyl acetate. Carefully add saturated
agueous sodium bicarbonate solution portion-wise until COz evolution ceases and the
agueous layer is neutral or slightly basic (pH 7-8). Transfer the mixture to a separatory
funnel, separate the layers, and extract the aqueous phase two more times with ethyl
acetate.

e Washing and Drying: Combine the organic layers and wash sequentially with water and
brine. Dry the organic phase over anhydrous sodium sulfate (NazSOa).

 Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purify the resulting crude oil by vacuum distillation (a reported boiling point is 104-108 °C at
1 mmHg) to yield (S)-Dimethyl 2-hydroxysuccinate as a colorless 0il.[6]

Section 3: Applications in Asymmetric Synthesis
and Drug Development

The primary utility of (S)-Dimethyl 2-hydroxysuccinate is as a versatile chiral building block.
Its predefined stereochemistry allows for the efficient construction of complex, enantiomerically
pure molecules, a critical requirement in modern drug development.
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The Chiral Synthon Paradigm

By incorporating this molecule, chemists can transfer its existing stereocenter into a target
molecule. This strategy is often more efficient and cost-effective than establishing chirality
through asymmetric catalysis or resolving a racemic mixture later in a synthetic sequence. The
hydroxyl and ester functionalities serve as handles for a variety of transformations, including
nucleophilic substitution, oxidation, reduction, and acylation.

(S)-Dimethyl 2-hydroxysuccinate
kCZ (S) Stereocenter| Cl-Ester | C4-Ester | C2-Hydroxyl )

Scaffold .
Derivatization Polycondensation
Incorporation

Bio-based Polymers
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G\Iatural Product Synthesis)

Click to download full resolution via product page

Caption: Strategic applications of (S)-Dimethyl 2-hydroxysuccinate as a versatile chiral
building block.

Case Study: Synthesis of HIV-1 Protease Inhibitors

(S)-Dimethyl 2-hydroxysuccinate has been utilized as a chiral synthon in the development of
novel inhibitors targeting HIV-1 protease.[4][6] In these syntheses, the molecule serves as a
central scaffold. The hydroxyl group can be converted into other functionalities or used as an
anchor point, while the esters can be hydrolyzed and coupled with other fragments. The
inherent (S)-stereochemistry at the C2 position is critical for achieving the correct three-
dimensional orientation required for potent binding to the enzyme's active site.

Application in Biodegradable Polymers

Derivatives of (S)-malic acid are valuable for creating biodegradable and biocompatible
polyesters, such as poly(malic acid) (PMLA).[3] (S)-Dimethyl 2-hydroxysuccinate is a direct
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precursor in this field. Through transesterification or polycondensation reactions, it can be
polymerized with various diols to create chiral polyesters. These materials are of significant
interest for advanced applications in:

o Drug Delivery Systems: Encapsulating therapeutic agents for controlled release.
» Tissue Engineering: Serving as biocompatible scaffolds for cell growth.

The chirality and functionality of the resulting polymers can influence their physical properties,
degradation rates, and interaction with biological systems.[3]

Section 4: Handling, Storage, and Safety

Proper handling and storage are critical to maintain the high purity and stereochemical integrity
of (S)-Dimethyl 2-hydroxysuccinate.

Table 2: Safety and Storage Recommendations

Parameter Recommendation Rationale

Minimizes potential
Storage Temperature 2-8°C degradation and side

reactions.[4]

Store under an inert Prevents slow oxidation and
Atmosphere atmosphere (e.g., Argon, reaction with atmospheric
Nitrogen) moisture.

i ) Prevents contamination and
] Tightly sealed, appropriate for ] )
Container i hydrolysis from ambient
chemical storage )
moisture.

Strong oxidizing agents, strong )
Can react exothermically or

Incompatibilities acids, strong bases, reducing -
lead to decomposition.[7]
agents
Appropriate personal
Causes serious eye irritation protective equipment (PPE),

Primary Hazard i )
(H319) including safety glasses or

goggles, is mandatory.[8]
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Conclusion

(S)-Dimethyl 2-hydroxysuccinate (CAS 617-55-0) is more than a simple chemical reagent; it
IS a strategic tool for the efficient construction of complex chiral molecules. Its derivation from
the natural chiral pool provides an economical and reliable source of stereochemistry. For
researchers in drug discovery, medicinal chemistry, and materials science, a thorough
understanding of its properties, synthesis, and reactive potential is key to unlocking innovative
solutions for asymmetric synthesis challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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